Cas no 60835-70-3 (4,5-DINITROBENZO-15-CROWN-5)

• Product Name: 4,5-DINITROBENZO-15-CROWN-5
• CAS No: 60835-70-3
• MF: C₁₄H₁₈N₂O₉
• MW: 358.300724506378
• CID: 953611
• PubChem ID: 131881919
• Update Time: 2025-04-19

4,5-DINITROBENZO-15-CROWN-5 Chemical and Physical Properties

Names and Identifiers

• 4,5-DINITROBENZO-15-CROWN-5
• 2,3,5,6,8,9,11,12-Octahydro-14,15-dinitro-1,4,7,10,13-benzopentaoxacyclopentadecin
• DTXSID001132129
• 60835-70-3

• Inchi： 1S/C14H18N2O9/c17-15(18)11-1-2-12-14(13(11)16(19)20)25-10-8-23-6-4-21-3-5-22-7-9-24-12/h1-2H,3-10H2
• InChI Key： HAWPIOSVPCVLJS-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCOC2C=CC(=C(C1=2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 359.10900
• Monoisotopic Mass: 358.10123016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 137.79000
• LogP: 1.88420